2-Pyrazineacetic acid, 5-(hydroxyamino)-, ethyl ester
Cat. No. B8586309
M. Wt: 197.19 g/mol
InChI Key: LQNVYRWTTGGLIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206199B2
Procedure details
A mixture of ethyl[5-(hydroxyamino)pyrazin-2-yl]acetate (2.8 g, 14.2 mmol) and Pd(OH)2 (3 g, 10%) in 150 mL of methanol was stirred at room temperature under 50 psi of H2 for 2 hours before filtration. The filtrate was concentrated to afford ethyl (5-aminopyrazin-2-yl)acetate.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:14])[CH2:5][C:6]1[CH:11]=[N:10][C:9]([NH:12]O)=[CH:8][N:7]=1)[CH3:2]>CO.[OH-].[OH-].[Pd+2]>[NH2:12][C:9]1[N:10]=[CH:11][C:6]([CH2:5][C:4]([O:3][CH2:1][CH3:2])=[O:14])=[N:7][CH:8]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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C(C)OC(CC1=NC=C(N=C1)NO)=O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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3 g
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Type
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catalyst
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Smiles
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[OH-].[OH-].[Pd+2]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature under 50 psi of H2 for 2 hours before filtration
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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NC=1N=CC(=NC1)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
